Cas no 900137-01-1 (N-(2,6-dimethylphenyl)-N,2,4-trimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide)

• Product Name: N-(2,6-dimethylphenyl)-N,2,4-trimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide
• CAS No: 900137-01-1
• MF: C₂₅H₃₀N₂O₄S₂
• MW: 486.64670419693
• CID: 5441307
• Update Time: 2025-07-08

N-(2,6-dimethylphenyl)-N,2,4-trimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dimethylphenyl)-N,2,4-trimethyl-5-[methyl-(4-methylphenyl)sulfonylamino]benzenesulfonamide
• N-(2,6-dimethylphenyl)-N,2,4-trimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide

• Inchi： 1S/C25H30N2O4S2/c1-17-11-13-22(14-12-17)32(28,29)26(6)23-16-24(21(5)15-20(23)4)33(30,31)27(7)25-18(2)9-8-10-19(25)3/h8-16H,1-7H3
• InChI Key： OMJOVNOBXAUARV-UHFFFAOYSA-N
• SMILES： C1(S(N(C2=C(C)C=CC=C2C)C)(=O)=O)=CC(N(C)S(C2=CC=C(C)C=C2)(=O)=O)=C(C)C=C1C

Additional information on N-(2,6-dimethylphenyl)-N,2,4-trimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide

N-(2,6-Dimethylphenyl)-N,2,4-TriMethyl-5-(N-Methyl4-MethylBenzenesulfonamido)Benzene-1-Sulfonamide: A Comprehensive Overview

The compound CAS No. 900137-01-1, known as N-(2,6-dimethylphenyl)-N,2,4-trimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of sulfonamides, which are widely studied for their potential in pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure is characterized by a benzene ring substituted with multiple methyl groups and sulfonamide functionalities, making it a unique candidate for various chemical reactions and biological assays.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes involving coupling reactions and selective sulfonation. The synthesis of N-(2,6-dimethylphenyl)-N,2,4-trimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide has been optimized to achieve high yields and purity, ensuring its suitability for both research and industrial applications. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its production.

The structural complexity of this compound makes it an ideal candidate for studying molecular interactions in biological systems. Recent studies have focused on its potential as a bioactive agent, particularly in the context of enzyme inhibition and receptor binding. For instance, investigations into its ability to inhibit kinases have shown promising results, suggesting its potential role in the development of novel therapeutic agents.

In addition to its pharmacological applications, CAS No. 900137-01-1 has also been explored for its electronic properties. Its sulfonamide groups contribute to its ability to act as a charge transport material in organic electronics. This property has led to its consideration in the development of advanced materials for use in flexible electronics and optoelectronic devices.

The compound's stability under various conditions has been extensively studied, with researchers examining its thermal and photolytic degradation pathways. These studies have provided valuable insights into optimizing its storage conditions and ensuring its long-term stability for industrial use.

Furthermore, the environmental impact of N-(2,6-dimethylphenyl)-N,2,4-trimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide has been a topic of recent research. Studies have focused on its biodegradability and potential toxicity to aquatic organisms, with findings indicating that it exhibits low toxicity under standard test conditions.

In conclusion, CAS No. 900137-01-1 represents a significant advancement in the field of organic chemistry due to its versatile structure and wide-ranging applications. Ongoing research continues to uncover new potential uses for this compound, solidifying its position as an important tool in both academic and industrial settings.